Cas no 871548-22-0 (2-(Carbamothioylmethyl)(methyl)amino-N-(2,4,6-trimethylphenyl)acetamide)

• Product Name: 2-(Carbamothioylmethyl)(methyl)amino-N-(2,4,6-trimethylphenyl)acetamide
• CAS No: 871548-22-0
• MF: C₁₄H₂₁N₃OS
• MW: 279.40104174614
• CID: 3108644
• PubChem ID: 7131250
• Update Time: 2025-10-28

2-(Carbamothioylmethyl)(methyl)amino-N-(2,4,6-trimethylphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-[(2-amino-2-thioxoethyl)(methyl)amino]-N-mesitylacetamide
• 2-[(carbamothioylmethyl)(methyl)amino]-N-(2,4,6-trimethylphenyl)acetamide
• CS-0234900
• 871548-22-0
• EN300-14954
• G26749
• AKOS033054233
• HMS1767K13
• Z111542048
• 2-[(2-amino-2-sulfanylideneethyl)-methylamino]-N-(2,4,6-trimethylphenyl)acetamide
• WJB54822
• 2-(Carbamothioylmethyl)(methyl)amino-N-(2,4,6-trimethylphenyl)acetamide

• Inchi： 1S/C14H21N3OS/c1-9-5-10(2)14(11(3)6-9)16-13(18)8-17(4)7-12(15)19/h5-6H,7-8H2,1-4H3,(H2,15,19)(H,16,18)
• InChI Key： LHNGSVUTXHFZQN-UHFFFAOYSA-N
• SMILES： N(C1C(=CC(C)=CC=1C)C)C(=O)CN(C)CC(=S)N

Computed Properties

• Exact Mass: 279.14053348Da
• Monoisotopic Mass: 279.14053348Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 90.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-(Carbamothioylmethyl)(methyl)amino-N-(2,4,6-trimethylphenyl)acetamide

Introduction to Compound CAS No 871548-22-0: 2-(Carbamothioylmethyl)(methyl)amino-N-(2,4,6-trimethylphenyl)acetamide

The compound with CAS number 871548-22-0, known as 2-(Carbamothioylmethyl)(methyl)amino-N-(2,4,6-trimethylphenyl)acetamide, is a complex organic molecule with significant potential in various fields. This compound has been the subject of recent research due to its unique chemical structure and promising applications. The name itself highlights key functional groups such as the carbamothioylmethyl group and the trimethylphenyl substituent, which contribute to its versatile properties.

Recent studies have focused on the synthesis and characterization of this compound. Researchers have developed novel methods to synthesize it with high purity and yield. These methods often involve multi-step reactions, including nucleophilic substitutions and condensations. The use of advanced spectroscopic techniques such as NMR and IR has enabled precise structural elucidation of the compound.

The chemical structure of 2-(Carbamothioylmethyl)(methyl)amino-N-(2,4,6-trimethylphenyl)acetamide consists of a central acetamide group attached to a substituted phenyl ring. The presence of the trimethylphenyl group enhances the molecule's stability and lipophilicity, making it suitable for various applications. Additionally, the carbamothioylmethyl group introduces sulfur into the molecule, which can influence its reactivity and biological activity.

In terms of applications, this compound has shown potential in pharmaceutical research. Its ability to interact with specific biological targets makes it a candidate for drug development. Recent studies have explored its anti-inflammatory and antioxidant properties, suggesting its use in treating conditions such as arthritis and oxidative stress-related diseases.

Beyond pharmaceuticals, this compound has also been investigated for its agricultural applications. It exhibits moderate pesticidal activity against certain insects and pathogens. Researchers are exploring its potential as a safer alternative to conventional pesticides, given its lower toxicity profile compared to existing chemicals.

The environmental impact of 2-(Carbamothioylmethyl)(methyl)amino-N-(2,4,6-trimethylphenyl)acetamide is another area of interest. Studies have shown that it degrades relatively quickly under environmental conditions, reducing its persistence in soil and water. This makes it a more eco-friendly option compared to some other chemicals in its class.

In conclusion, CAS No 871548-22-0 represents a promising compound with diverse applications across multiple industries. Its unique chemical structure and favorable properties make it a valuable subject for ongoing research. As advancements in synthetic methods and application studies continue, this compound is expected to play an increasingly important role in both scientific and industrial contexts.